Cas no 2098051-47-7 (3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide)

• Product Name: 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
• CAS No: 2098051-47-7
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• CID: 5042070
• Update Time: 2025-10-28

3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
• 3-thiophen-3-yl-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
• 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide

• Inchi： 1S/C10H10N2O2S2/c13-16(14)4-2-9-8(6-16)10(12-11-9)7-1-3-15-5-7/h1,3,5H,2,4,6H2,(H,11,12)
• InChI Key： SHILRZWFSORZAB-UHFFFAOYSA-N
• SMILES： S1(CCC2=C(C(C3=CSC=C3)=NN2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• XLogP3: 0.8
• Topological Polar Surface Area: 99.4

Additional information on 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide

Comprehensive Overview of 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide (CAS No. 2098051-47-7)

The compound 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide (CAS No. 2098051-47-7) is a heterocyclic molecule of significant interest in pharmaceutical and materials science research. Its unique structural features, combining a thiophene ring with a tetrahydrothiopyrano[4,3-c]pyrazole core, make it a versatile scaffold for drug discovery and functional material design. Researchers are increasingly exploring its potential in targeting kinase inhibitors, neurodegenerative diseases, and anti-inflammatory agents, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide has surged due to their applications in cancer research and central nervous system (CNS) disorders. The compound's sulfone moiety (5,5-dioxide) enhances its metabolic stability, a critical factor in drug development. This property has sparked discussions in forums and publications about its potential to overcome drug resistance, a hot topic in oncology and infectious disease research.

Synthetic accessibility is another key advantage of this compound. The thiophene and pyrazole rings allow for diverse functionalization, enabling structure-activity relationship (SAR) studies. Computational chemists frequently investigate its molecular docking profiles against targets like G-protein-coupled receptors (GPCRs) or cyclin-dependent kinases (CDKs), addressing common search queries about "small molecule drug design" and "computational drug screening."

Beyond pharmaceuticals, 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide shows promise in organic electronics. Its conjugated system and sulfone group contribute to electron transport properties, making it relevant for OLED materials and organic photovoltaics—areas gaining traction with the rise of green energy solutions. This dual applicability in life sciences and materials science underscores its interdisciplinary value.

Analytical characterization of this compound typically involves NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, techniques often searched by synthetic chemists. Recent studies highlight its distinct crystal packing behavior, which influences solubility—a frequent concern in formulation development. Such data is invaluable for researchers optimizing bioavailability in preclinical studies.

Environmental and regulatory aspects are also noteworthy. While not classified as hazardous, proper handling of sulfone-containing compounds is emphasized in laboratory safety guidelines. The compound's biodegradation pathways are occasionally discussed in environmental chemistry circles, reflecting growing interest in green chemistry principles.

In conclusion, 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide represents a compelling case study in modern chemical research. Its multifaceted applications—from addressing drug discovery challenges to enabling sustainable materials—position it at the intersection of several cutting-edge scientific domains. Continued exploration of its derivatives will likely yield insights relevant to both academic and industrial research priorities.